![molecular formula C13H9ClO2S B1414945 3-[5-(3-Chlorophenyl)thiophen-2-yl]prop-2-enoic acid CAS No. 1049607-01-3](/img/structure/B1414945.png)
3-[5-(3-Chlorophenyl)thiophen-2-yl]prop-2-enoic acid
Overview
Description
“3-[5-(3-Chlorophenyl)thiophen-2-yl]prop-2-enoic acid” is a chemical compound with the molecular formula C13H9ClO2S and a molecular weight of 264.73 . It is a thiophene-based analog, which is a class of compounds that have been of interest to scientists due to their potential biological activity .
Synthesis Analysis
Thiophene derivatives can be synthesized through various methods. Some of the significant synthetic methods include the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis . The Gewald reaction involves a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, resulting in aminothiophene derivatives . The Paal–Knorr reaction is a condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents .Molecular Structure Analysis
The molecular structure of “3-[5-(3-Chlorophenyl)thiophen-2-yl]prop-2-enoic acid” consists of a thiophene ring, which is a five-membered heterocycle containing one sulfur atom . It also contains a prop-2-enoic acid group and a 3-chlorophenyl group attached to the thiophene ring .Scientific Research Applications
Corrosion Inhibition
3-[5-(3-Chlorophenyl)thiophen-2-yl]prop-2-enoic acid: may serve as a corrosion inhibitor due to the presence of the thiophene ring. Thiophene derivatives are known to be effective in industrial chemistry for protecting metals against corrosion .
Organic Semiconductor Development
The compound’s thiophene core is valuable in the advancement of organic semiconductors. Thiophene-based molecules are integral to creating materials that exhibit semiconducting properties, which are crucial for electronic devices .
Fabrication of OLEDs
In the field of material science, particularly in the fabrication of organic light-emitting diodes (OLEDs), thiophene derivatives like this compound can play a significant role due to their conductive properties .
Anti-inflammatory Medication
Thiophene derivatives exhibit anti-inflammatory properties. As such, this compound could potentially be developed into nonsteroidal anti-inflammatory drugs (NSAIDs), providing an alternative to existing medications .
Anticancer Activity
Research has shown that molecules containing thiophene rings, similar to the one , can have anticancer effects. This opens up possibilities for the compound to be used in the development of new anticancer therapies .
Antimicrobial Applications
The antimicrobial properties of thiophene derivatives make them candidates for creating new antimicrobial agents. This compound could be studied for its efficacy against various microbial strains .
Future Directions
The future directions for the study and application of “3-[5-(3-Chlorophenyl)thiophen-2-yl]prop-2-enoic acid” and similar thiophene derivatives could involve further exploration of their synthesis methods and potential biological activities. Given their wide range of therapeutic properties, these compounds could play a vital role in the development of new drugs .
properties
IUPAC Name |
(E)-3-[5-(3-chlorophenyl)thiophen-2-yl]prop-2-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClO2S/c14-10-3-1-2-9(8-10)12-6-4-11(17-12)5-7-13(15)16/h1-8H,(H,15,16)/b7-5+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFQDTSSZYXGBKD-FNORWQNLSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C2=CC=C(S2)C=CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)Cl)C2=CC=C(S2)/C=C/C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[5-(3-Chlorophenyl)thiophen-2-yl]prop-2-enoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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